![molecular formula C20H20BrNO4 B214544 5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one](/img/structure/B214544.png)
5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one, also known as BRD-9424, is a small molecule inhibitor that has shown potential in cancer research. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one is a selective inhibitor of the bromodomain and extra-terminal (BET) family of proteins. BET proteins are involved in the regulation of gene expression and have been shown to play a role in cancer development and progression. By inhibiting BET proteins, this compound disrupts the expression of genes that are important for cancer cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to reduce the expression of genes that are important for cancer cell survival and proliferation. In addition, it has been shown to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One advantage of 5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one is its selectivity for BET proteins, which makes it a useful tool for studying the role of these proteins in cancer development and progression. However, one limitation of this compound is its relatively low potency compared to other BET inhibitors. This may limit its usefulness in certain experiments where higher potency is required.
Future Directions
For research on 5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one include further studies on its mechanism of action, optimization of its potency, and evaluation of its efficacy in clinical trials. In addition, it may be useful to study the combination of this compound with other cancer treatments to determine if it has synergistic effects. Finally, it may be useful to study the role of BET proteins in other diseases beyond cancer, such as inflammation and cardiovascular disease.
Synthesis Methods
5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been synthesized through a multi-step process that involves the reaction of 3-bromo-1-propanol with 2-(4-methoxyphenyl)acetic acid to form the corresponding ester. This ester is then reacted with indole-2,3-dione to yield the final product. The purity of the compound has been confirmed through various analytical techniques such as NMR, mass spectrometry, and HPLC.
Scientific Research Applications
5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been studied for its potential as a cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. Specifically, it has been studied in the context of acute myeloid leukemia (AML) and has shown promising results in preclinical models. It has also been studied in the context of other types of cancer such as breast cancer and glioblastoma.
properties
Molecular Formula |
C20H20BrNO4 |
---|---|
Molecular Weight |
418.3 g/mol |
IUPAC Name |
5-bromo-3-hydroxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1-propylindol-2-one |
InChI |
InChI=1S/C20H20BrNO4/c1-3-10-22-17-9-6-14(21)11-16(17)20(25,19(22)24)12-18(23)13-4-7-15(26-2)8-5-13/h4-9,11,25H,3,10,12H2,1-2H3 |
InChI Key |
WACOSHUZKPJECI-UHFFFAOYSA-N |
SMILES |
CCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=CC=C(C=C3)OC)O |
Canonical SMILES |
CCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=CC=C(C=C3)OC)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.